Cas no 63245-05-6 (1-Heptanaminium, 7-carboxy-N,N,N-trimethyl-)

1-Heptanaminium, 7-carboxy-N,N,N-trimethyl- structure
63245-05-6 structure
Product Name:1-Heptanaminium, 7-carboxy-N,N,N-trimethyl-
CAS No:63245-05-6
MF:C11H24NO2
MW:202.313763618469
CID:1649519
PubChem ID:14795080
Update Time:2025-04-21

1-Heptanaminium, 7-carboxy-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanaminium, 7-carboxy-N,N,N-trimethyl-
    • 7-carboxyheptyl(trimethyl)azanium
    • DTXSID50564147
    • SCHEMBL5533506
    • 7-Carboxy-N,N,N-trimethylheptan-1-aminium
    • 63245-05-6
    • Inchi: 1S/C11H23NO2/c1-12(2,3)10-8-6-4-5-7-9-11(13)14/h4-10H2,1-3H3/p+1
    • InChI Key: NTXQYUMKCORYOY-UHFFFAOYSA-O
    • SMILES: OC(CCCCCCC[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 202.18082
  • Monoisotopic Mass: 202.180704008g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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